Cas no 1822310-41-7 (2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1822310-41-7
• MF: C₁₈H₁₉BO₃
• MW: 294.152665376663
• CID: 4761100
• Update Time: 2026-02-26

2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CC1(OB(OC1(C)C)C1=CC=CC=2OC3=C(C=21)C=CC=C3)C

• Inchi： 1S/C18H19BO3/c1-17(2)18(3,4)22-19(21-17)13-9-7-11-15-16(13)12-8-5-6-10-14(12)20-15/h5-11H,1-4H3
• InChI Key： CKQXGVLPVWNAIS-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3=C2C2C=CC=CC=2O3)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 420
• Topological Polar Surface Area: 31.6

Additional information on 2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Introduction to 2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1822310-41-7)

2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1822310-41-7) is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dibenzo[b,d]furan core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and OLED material development.

The growing demand for high-performance electronic materials and targeted therapeutics has propelled interest in this compound. Researchers frequently search for "boronic ester applications," "dioxaborolane synthesis," and "dibenzo[b,d]furan derivatives," reflecting its relevance in cutting-edge fields like flexible electronics and cancer drug development. Its CAS No. 1822310-41-7 is often queried in patent databases and chemical catalogs, underscoring its industrial importance.

From a synthetic perspective, 2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exhibits excellent stability under ambient conditions, a critical feature for storage and handling. Its boron-containing functional group enables precise C-C bond formation, making it indispensable for constructing complex heterocyclic scaffolds found in FDA-approved drugs. Recent studies highlight its role in optimizing photophysical properties of organic semiconductors, aligning with the global push for energy-efficient displays.

Environmental and regulatory considerations are increasingly shaping compound selection. Unlike some traditional reagents, this dioxaborolane derivative demonstrates favorable eco-toxicity profiles in preliminary assessments, addressing concerns about "green chemistry alternatives." Its compatibility with microwave-assisted synthesis also resonates with labs prioritizing reduced reaction times and lower energy consumption.

Analytical characterization of CAS No. 1822310-41-7 typically involves NMR spectroscopy (particularly ¹¹B NMR for boron verification) and HPLC purity analysis. The compound's crystalline form and solubility in THF/DMSO are frequently discussed in technical forums, as these properties impact its reaction kinetics in Pd-catalyzed transformations.

Emerging applications in bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs) have further expanded its utility. Patent literature reveals innovative uses in fluorescent probes for live-cell imaging, capitalizing on the dibenzo[b,d]furan group's rigid planar structure for enhanced quantum yield. These developments respond to the booming biopharmaceutical sector's need for high-specificity diagnostic tools.

For procurement specialists, understanding supply chain resilience for CAS No. 1822310-41-7 is crucial. Market trends show rising preference for GMP-grade batches to meet clinical trial material standards, while academic labs prioritize cost-effective scaling options. Storage recommendations typically emphasize argon-protected environments to prevent hydrolysis of the boronate ester group.

In conclusion, 2-(Dibenzo[b,d]furan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a nexus of chemical innovation and industrial applicability. Its versatility across drug discovery, advanced materials, and bioconjugation techniques ensures sustained scientific interest, mirrored by increasing search volumes for "boronate ester stability" and "furan-based boronic acids." As research continues to unlock new functionalities, this compound will likely remain pivotal in next-generation synthetic methodologies.